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Compound of Interest

Compound Name: Epitulipinolide diepoxide

Cat. No.: B15597190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Epitulipinolide diepoxide, a sesquiterpene lactone isolated from Liriodendron tulipifera. The

information presented herein is intended to support research and development efforts in natural

product chemistry and drug discovery. This document compiles available Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data, details the experimental protocols for its

isolation, and visualizes the analytical workflow.

Spectroscopic Data
The structural characterization of Epitulipinolide diepoxide is primarily based on ¹H-NMR and

ESI-MS data. To date, comprehensive ¹³C-NMR data for this compound is not readily available

in the surveyed scientific literature.

Table 1: ¹H-NMR Spectroscopic Data for Epitulipinolide
Diepoxide
The following table summarizes the proton NMR data for Epitulipinolide diepoxide, acquired

at 500 MHz in Chloroform-d (CDCl₃).
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Proton Assignment
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-14 1.38 s -

H-15 1.45 s -

OCH₃ 2.09 s -

H-5 3.08 t 8.5

H-6 4.48 t 8.5

H-8 5.70 m -

H-13a 5.72 d 3.0

H-13b 6.41 d 3.5

Data sourced from Kang et al., 2014.[1][2]

Table 2: Mass Spectrometry Data for Epitulipinolide
Diepoxide
The mass of Epitulipinolide diepoxide has been determined by Electrospray Ionization Mass

Spectrometry (ESI-MS).

Ion m/z

[M]⁺ 322

Data sourced from Kang et al., 2014.[1][2]

Experimental Protocols
The isolation and purification of Epitulipinolide diepoxide from the leaves of Liriodendron

tulipifera involves a multi-step process, as detailed below.

General Procedures
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Spectroscopic analyses were conducted using the following instrumentation:

NMR Spectroscopy: ¹H-NMR spectra were recorded on a Varian (Unity Plus) NMR

spectrometer operating at 400 or 500 MHz.[1]

Mass Spectrometry: Low-resolution ESI-MS spectra were obtained on an API 3000 mass

spectrometer.[1]

Extraction and Isolation
The air-dried leaves of Liriodendron tulipifera (3.0 kg) were extracted with methanol (50 L, five

times) at room temperature. The resulting methanol extract (52.5 g) was concentrated under

reduced pressure. This crude extract was then subjected to silica gel column chromatography

using a gradient of dichloromethane (CH₂Cl₂) and methanol (MeOH) as the eluent, which

yielded five primary fractions.[2]

A portion of fraction 4 (10.45 g) was further chromatographed on a silica gel column with a

CH₂Cl₂/MeOH (80:1) elution, with an increasing proportion of MeOH, to yield four sub-fractions

(4-1 to 4-4). Epitulipinolide diepoxide (8 mg) was isolated from sub-fraction 4-2 by an

additional round of silica gel column chromatography using a CH₂Cl₂/MeOH (40:1) solvent

system.[2]

Workflow and Pathway Visualizations
The following diagrams illustrate the key workflows in the analysis of Epitulipinolide
diepoxide.
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Click to download full resolution via product page

Caption: Workflow for the Isolation and Spectroscopic Analysis of Epitulipinolide Diepoxide.
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Caption: Relationship between Spectroscopic Data for Epitulipinolide Diepoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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